Cas no 148312-58-7 (1,3,5-Triazin-2-amine,N-cyclopropyl-4-(1-methylcyclopropyl)-6-(4-morpholinyl)-)

1,3,5-Triazin-2-amine,N-cyclopropyl-4-(1-methylcyclopropyl)-6-(4-morpholinyl)- structure
148312-58-7 structure
Product Name:1,3,5-Triazin-2-amine,N-cyclopropyl-4-(1-methylcyclopropyl)-6-(4-morpholinyl)-
CAS No:148312-58-7
MF:C14H21N5O
MW:275.349442243576
CID:157057
PubChem ID:3073379
Update Time:2025-04-19

1,3,5-Triazin-2-amine,N-cyclopropyl-4-(1-methylcyclopropyl)-6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2-amine,N-cyclopropyl-4-(1-methylcyclopropyl)-6-(4-morpholinyl)-
    • N-cyclopropyl-4-(1-methylcyclopropyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine
    • IRETVFGTMNOZTR-UHFFFAOYSA-N
    • SCHEMBL8799697
    • 1,3,5-Triazin-2-amine, N-cyclopropyl-4-(1-methylcyclopropyl)-6-(4-morpholinyl)-
    • 148312-58-7
    • DTXSID80163965
    • N-Cyclopropyl-4-(1-methylcyclopropyl)-6-(4-morpholinyl)-1,3,5-triazin-2-amine
    • 2-Cyclopropylamino-4-(1-methylcyclopropyl)-6-morpholino-1,3,5-triazine
    • Inchi: 1S/C14H21N5O/c1-14(4-5-14)11-16-12(15-10-2-3-10)18-13(17-11)19-6-8-20-9-7-19/h10H,2-9H2,1H3,(H,15,16,17,18)
    • InChI Key: IRETVFGTMNOZTR-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)C1N=C(N=C(C2(C)CC2)N=1)NC1CC1

Computed Properties

  • Exact Mass: 275.17483
  • Monoisotopic Mass: 275.175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • Density: 1.326
  • Boiling Point: 480.5°Cat760mmHg
  • Flash Point: 244.4°C
  • Refractive Index: 1.65
  • PSA: 63.17
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